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Compound of Interest

Compound Name: 2-Cyclobutyl-5-methoxyphenol
Cat. No.: B13934364
Get Quote

Executive Summary

2-Cyclobutyl-5-methoxyphenol is a non-catalog, high-value intermediate. It is rarely available
as an off-the-shelf stock item from major distributors. Researchers requiring this compound for
drug discovery (specifically for modulating metabolic stability via the cyclobutyl motif) face a
"Make vs. Buy" decision.

Commercial Status:Custom Synthesis Only. No direct stock available from major catalogs
(Sigma, Fisher, Enamine).

Recommended Strategy:In-house Synthesis. The compound can be synthesized in 2-3 steps
using commercially available precursors.

Estimated Cost of Goods (1g scale): ~$350 USD (if precursors are purchased in research
guantities).

Lead Time: 2 weeks (In-house) vs. 8-12 weeks (Custom Synthesis Organization).

Technical Profile & Application
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Chemical Identity

o Target Compound: 2-Cyclobutyl-5-methoxyphenol

Core Scaffold: Guaiacol (meta-isomer derivative)

Molecular Formula: C11H1402

Molecular Weight: 178.23 g/mol

Predicted LogP: ~2.8 (Lipophilic)

Medicinal Chemistry Significance

The cyclobutyl group serves as a critical bioisostere for isopropyl or tert-butyl groups. It restricts
conformational flexibility while maintaining lipophilicity, often improving the metabolic stability of
a drug candidate by blocking oxidation at the benzylic position (due to ring strain and steric
bulk). The 5-methoxy group provides a hydrogen bond acceptor and electron-donating
character, modulating the pKa of the phenol.

Sourcing Landscape: The "Buy" Analysis

Since the target is not a catalog item, sourcing relies on purchasing the precursors. Below is
the supply chain analysis for the critical building blocks required for synthesis.

Precursor 1: 2-Bromo-5-methoxyphenol

e Role: The electrophilic aromatic core.
o CAS: 63604-94-4[1][2][3]

 Availability: High (Stock item).
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. ] Price (Est. _ ]
Supplier Pack Size Lead Time Purity
USD)

Sigma-Aldrich 1lg $13.80 2-5 Days 98%
Avantor (Matrix) 59 $149.50 1 Week 97%
ChemicalBook 1 kg ~$500 (Bulk) 2-3 Weeks 98%

Precursor 2: Cyclobutylboronic Acid

» Role: The nucleophilic cyclobutyl donor (Suzuki Coupling partner).
e CAS: 849052-26-2[4][5]

» Availability: Moderate (Specialty Reagent).

] . Price (Est. . .
Supplier Pack Size Lead Time Purity
USD)

Sigma-Aldrich 500 mg $133.00 1 Week 95%
Fisher Sci 29 $324.50 1-2 Weeks 97%
ChemScene Custom RFQ 2-3 Weeks 97%

Sourcing Insight: The cost driver is the Cyclobutylboronic acid.[4] For scale-up (>10g), consider
switching to Potassium Cyclobutyltrifluoroborate (CAS: 1065010-87-8) which is often more

stable and cheaper per mole in bulk.

Synthesis Strategy: The "Make" Solution

Direct coupling of free phenols can be problematic due to catalyst poisoning or side reactions.
The most robust route involves a Protection-Coupling-Deprotection sequence.
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Reaction Pathway Visualization

h 1
2-Bromo-5-methoxyphenol Step 1: Protection ! 1-Benzyloxy-2-bromo- | Step 2: Suzuki Coupling | 1-Benzyloxy-2-cyclobutyl- | Step 3: Deprotection TARGET:
(CAS: 63604-94-4) (BnBr, K2CO3) e | © acid, Pd-Cat) | 5-methoxybenzene | (H2, PdIC) 2-Cyclobutyl-5-methoxyphenol
i |

Click to download full resolution via product page

Figure 1: Three-step synthesis pathway ensuring regioselectivity and high yield.

Detailed Experimental Protocol
Step 1: Phenol Protection (Benzyl Ether Formation)
» Reagents: Dissolve 2-Bromo-5-methoxyphenol (1.0 eq) in DMF (0.5 M).

Addition: Add K2COs (1.5 eq) followed by Benzyl bromide (1.1 eq).

Condition: Stir at 60°C for 4 hours.

Workup: Dilute with water, extract with EtOAc. Wash organic layer with brine, dry over
Na=S0a4, and concentrate.

Outcome: Quantitative yield of 1-Benzyloxy-2-bromo-5-methoxybenzene.

Step 2: Palladium-Catalyzed Cross-Coupling (The Critical Step)

Rationale: Secondary alkyl boronates (like cyclobutyl) are sluggish. We use RuPhos or XPhos
ligands to facilitate oxidative addition and reductive elimination while preventing beta-hydride
elimination.

e Setup: In a glovebox or under Argon, charge a reaction vial with:
o Protected Aryl Bromide (from Step 1) (1.0 eq)
o Cyclobutylboronic acid (1.5 eq)

o Pd(OACc)2 (5 mol%)

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b13934364/docs?utm_src=pdf-body-img#sourcing-synthesis-guide-2-cyclobutyl-5-methoxyphenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13934364?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o RuPhos (10 mol%) (Ligand is critical)

o Ks3POa4 (3.0 eq)

Solvent: Add Toluene/Water (10:1 ratio, degassed).
Reaction: Seal and heat to 100°C for 16-24 hours.

Workup: Filter through Celite, concentrate, and purify via Flash Column Chromatography
(Hexanes/EtOAc gradient).

Validation: Check for the disappearance of the aryl bromide peak in LC-MS.

Step 3: Hydrogenolysis (Deprotection)

Reagents: Dissolve the coupled intermediate in MeOH/EtOAc (1:1).
Catalyst: Add 10% Pd/C (10 wt% loading).
Condition: Stir under Hz2 atmosphere (balloon pressure) for 2-4 hours at RT.

Purification: Filter through Celite to remove catalyst. Concentrate to obtain the final 2-
Cyclobutyl-5-methoxyphenol.

Quality Assurance & Validation

To ensure the integrity of the synthesized compound for biological assays, the following

analytical criteria must be met:

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b13934364/docs?utm_src=pdf-body#sourcing-synthesis-guide-2-cyclobutyl-5-methoxyphenol
https://www.benchchem.com/product/b13934364/docs?utm_src=pdf-body#sourcing-synthesis-guide-2-cyclobutyl-5-methoxyphenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13934364?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Test Acceptance Criteria Purpose

Distinct multiplets for
cyclobutyl (1.7-2.3 ppm).

1H-NMR (DMSO-de) Singlet for OMe (~3.7 ppm). Structural Confirmation
Phenolic OH (broad singlet,

exchangeable).

_ Ensure no unreacted boronic
HPLC Purity > 95% (UV @ 254 nm) _ _
acid remains.

[M+H]* or [M-H]~ N
LC-MS ] Mass verification.
corresponding to MW 178.23

Self-Validating Check:
o The "Methoxy Shift": In the NMR, ensure the methoxy signal integrates to 3 protons.

o The "Cyclobutyl Fingerprint": Look for the characteristic upfield multiplets (4H and 2H)
distinct from the aromatic region. If these are missing, the coupling failed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Sourcing & Synthesis Guide: 2-Cyclobutyl-5-
methoxyphenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13934364/docs#sourcing-synthesis-guide-2-

cyclobutyl-5-methoxyphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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